Cas no 26848-06-6 (Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI))

• Product Name: Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI)
• CAS No: 26848-06-6
• MF: C₃₁H₃₀N₄O₅
• MW: 538.593707561493
• CID: 278114
• PubChem ID: 135478812
• Update Time: 2025-04-19

Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Hypoxanthine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI)
• NSC121187
• NSC121186
• DTXSID50949637
• NSC-121187
• 26848-07-7
• ZINC04879789
• NSC-121186
• DTXSID90298156
• 26848-06-6
• 9-(2,3,4-tri-o-benzylpentopyranosyl)-3,9-dihydro-6h-purin-6-one
• 9-(2,3,4-Tri-O-benzylpentopyranosyl)-9H-purin-6-ol

• Inchi： 1S/C31H30N4O5/c36-30-26-29(32-20-33-30)35(21-34-26)31-28(39-18-24-14-8-3-9-15-24)27(38-17-23-12-6-2-7-13-23)25(19-40-31)37-16-22-10-4-1-5-11-22/h1-15,20-21,25,27-28,31H,16-19H2,(H,32,33,36)
• InChI Key： MWTYKAGMOMPZJZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC2C(NC=NC1=2)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 538.22162007g/mol
• Monoisotopic Mass: 538.22162007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.2Ų